Cas no 2287298-31-9 (3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287298-31-9
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 5877992
• PubChem ID: 137945261
• Update Time: 2025-11-05

3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287298-31-9
• 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-6761718

• Inchi： 1S/C15H18O2/c1-9-4-11(3)12(5-10(9)2)14-6-15(7-14,8-14)13(16)17/h4-5H,6-8H2,1-3H3,(H,16,17)
• InChI Key： VTUGTSUSULDDMH-UHFFFAOYSA-N
• SMILES： OC(C12CC(C3C=C(C)C(C)=CC=3C)(C1)C2)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Research Briefing on 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic Acid (CAS: 2287298-31-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287298-31-9) as a novel scaffold for drug discovery. This compound, characterized by its unique bicyclo[1.1.1]pentane core, has garnered attention due to its potential applications in targeting protein-protein interactions (PPIs) and modulating biological pathways. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been optimized in recent studies, with a focus on improving yield and scalability. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trimethylphenyl moiety, followed by carboxylation to yield the final product. The compound's stability under physiological conditions has been confirmed, making it a viable candidate for further pharmacological evaluation.

In vitro studies have demonstrated that 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid exhibits inhibitory activity against specific enzymes involved in inflammatory pathways. Notably, the compound has shown nanomolar affinity for cyclooxygenase-2 (COX-2), suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects compared to traditional COX-2 inhibitors. Molecular docking simulations have further elucidated the binding interactions between the compound and the COX-2 active site.

Beyond its anti-inflammatory properties, preliminary investigations have explored the compound's role in oncology. The bicyclo[1.1.1]pentane core has been hypothesized to disrupt protein-protein interactions critical for tumor growth. Recent studies have reported that 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid can inhibit the interaction between MDM2 and p53, a key regulatory pathway in cancer. These findings position the compound as a promising lead for developing targeted cancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid. Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Additionally, in vivo studies are underway to validate the compound's efficacy and safety in animal models. The outcomes of these studies will be critical for advancing the compound into preclinical development.

In conclusion, 3-(2,4,5-Trimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid represents a promising candidate for drug development, with potential applications in inflammation and oncology. Its unique chemical structure and demonstrated biological activity warrant further investigation. Future research should prioritize optimizing its pharmacological properties and elucidating its mechanism of action in greater detail.